Cas no 2592399-27-2 (tert-butyl cis-3-chlorosulfonyl-4-fluoro-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl cis-3-chlorosulfonyl-4-fluoro-pyrrolidine-1-carboxylate
• CAS No: 2592399-27-2
• MF: C₉H₁₅ClFNO₄S
• MW: 287.736104249954
• CID: 5109457
• Update Time: 2026-03-03

tert-butyl cis-3-chlorosulfonyl-4-fluoro-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(chlorosulfonyl)-4-fluoro-, 1,1-dimethylethyl ester, (3R,4S)-rel-
• tert-butyl cis-3-chlorosulfonyl-4-fluoro-pyrrolidine-1-carboxylate

• Inchi： 1S/C9H15ClFNO4S/c1-9(2,3)16-8(13)12-4-6(11)7(5-12)17(10,14)15/h6-7H,4-5H2,1-3H3/t6-,7+/m0/s1
• InChI Key： SLWSZYQVFIPGAD-NKWVEPMBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](F)[C@H](S(Cl)(=O)=O)C1

Additional information on tert-butyl cis-3-chlorosulfonyl-4-fluoro-pyrrolidine-1-carboxylate

Introduction to Tert-butyl cis-3-chlorosulfonyl-4-fluoro-pyrrolidine-1-carboxylate (CAS No. 2592399-27-2)

Ter-butyl cis-3-chlorosulfonyl-4-fluoro-pyrrolidine-1-carboxylate, identified by its CAS number 2592399-27-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyrrolidine class, which is a heterocyclic structure known for its broad range of biological activities. The presence of multiple functional groups, including a tert-butyl group, a chlorosulfonyl group, and a fluoro substituent, makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The tert-butyl group in the molecule contributes to its stability and reactivity, making it an excellent candidate for further functionalization. This stability is particularly useful in multi-step synthetic routes where maintaining the integrity of the core structure is crucial. The cis-3-chlorosulfonyl moiety introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. Additionally, the 4-fluoro substituent enhances the metabolic stability and binding affinity of the compound, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The structural features of tert-butyl cis-3-chlorosulfonyl-4-fluoro-pyrrolidine-1-carboxylate make it a promising candidate for further exploration in this field. For instance, studies have shown that pyrrolidine-based compounds can interact with specific enzymes and receptors involved in disease pathways, leading to therapeutic effects.

The synthesis of tert-butyl cis-3-chlorosulfonyl-4-fluoro-pyrrolidine-1-carboxylate involves a series of carefully orchestrated chemical reactions. The introduction of the chlorosulfonyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the fluoro substituent demands specialized techniques to achieve optimal results. These synthetic challenges highlight the importance of advanced methodologies in pharmaceutical chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling and virtual screening techniques, scientists can identify potential lead compounds more efficiently. In this context, tert-butyl cis-3-chlorosulfonyl-4-fluoro-pyrrolidine-1-carboxylate has been evaluated using these tools to assess its binding affinity to various targets. Preliminary results suggest that this compound exhibits promising interactions with enzymes involved in cancer metabolism.

The pharmaceutical industry is continuously seeking novel compounds that can address unmet medical needs. The unique structural features of tert-butyl cis-3-chlorosulfonyl-4-fluoro-pyrrolidine-1-carboxylate position it as a valuable asset in this pursuit. Researchers are exploring its potential as a scaffold for developing new drugs that target specific disease pathways. Additionally, the compound's stability and reactivity make it suitable for use in library synthesis programs aimed at discovering new bioactive molecules.

In conclusion, tert-butyl cis-3-chlorosulfonyl-4-fluoro-pyrrolidine-1-carboxylate (CAS No. 2592399-27-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As computational chemistry and synthetic methodologies continue to advance, the exploration of such compounds will undoubtedly lead to new therapeutic breakthroughs.